Cas no 2138186-20-4 ((2,5-Difluorophenyl)methanesulfonyl fluoride)

• Product Name: (2,5-Difluorophenyl)methanesulfonyl fluoride
• CAS No: 2138186-20-4
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 6022957
• PubChem ID: 138392013
• Update Time: 2025-05-21

(2,5-Difluorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138186-20-4
• EN300-728373
• (2,5-difluorophenyl)methanesulfonyl fluoride
• AKOS037478311
• (2,5-Difluorophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H5F3O2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： RYMNLVNHEJPUAM-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=CC=1F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 209.99623506g/mol
• Monoisotopic Mass: 209.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,5-Difluorophenyl)methanesulfonyl fluoride

(2,5-Difluorophenyl)methanesulfonyl Fluoride: A Comprehensive Overview

(2,5-Difluorophenyl)methanesulfonyl fluoride, also known by its CAS number 2138186-20-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a difluorophenyl ring. The presence of the sulfonyl fluoride group makes it highly reactive, rendering it a valuable intermediate in various chemical reactions.

The synthesis of (2,5-Difluorophenyl)methanesulfonyl fluoride typically involves the reaction of a corresponding sulfinic acid with a suitable fluorinating agent. Recent advancements in fluorination techniques have enabled the efficient and selective preparation of this compound, ensuring high purity and yield. Its structure has been extensively studied using modern spectroscopic methods, including NMR and IR spectroscopy, which have provided detailed insights into its electronic properties and molecular geometry.

One of the most notable applications of (2,5-Difluorophenyl)methanesulfonyl fluoride is in the field of organic synthesis. Due to its reactivity, it serves as an excellent electrophilic fluorinating agent in nucleophilic substitution reactions. This property has been exploited in the synthesis of various biologically active compounds, including pharmaceutical agents and agrochemicals. Recent studies have highlighted its role in the construction of complex molecular frameworks, where it facilitates the formation of carbon-fluorine bonds with high efficiency.

In addition to its synthetic applications, (2,5-Difluorophenyl)methanesulfonyl fluoride has also found utility in materials science. Its ability to act as a precursor for the generation of fluorinated polymers has opened new avenues for the development of advanced materials with tailored properties. For instance, it has been employed in the synthesis of fluoropolymers that exhibit enhanced thermal stability and chemical resistance, making them suitable for high-performance applications.

The reactivity of (2,5-Difluorophenyl)methanesulfonyl fluoride is further influenced by the electron-withdrawing effects of the difluorophenyl group. This substituent not only enhances the electrophilicity of the sulfonyl fluoride group but also imparts unique electronic properties to the molecule. Recent computational studies have provided deeper insights into these effects, enabling chemists to design more efficient reaction pathways and optimize synthetic strategies.

The environmental impact and safety profile of (2,5-Difluorophenyl)methanesulfonyl fluoride are areas that have received increasing attention. While it is generally considered stable under normal storage conditions, precautions must be taken during handling due to its reactive nature. Ongoing research is focused on developing safer handling protocols and exploring alternative synthetic routes that minimize environmental footprint.

In conclusion, (2,5-Difluorophenyl)methanesulfonyl fluoride (CAS No: 2138186-20-4) stands as a versatile and valuable compound in contemporary chemical research. Its unique structure and reactivity make it an indispensable tool in organic synthesis and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing chemical innovation.